Cas no 71673-32-0 (1,11-Hexadecadiyne)

• Product Name: 1,11-Hexadecadiyne
• CAS No: 71673-32-0
• MF: C₁₆H₂₆
• MW: 218.377645015717
• CID: 90542
• PubChem ID: 3085574
• Update Time: 2025-04-18

1,11-Hexadecadiyne Chemical and Physical Properties

Names and Identifiers

• 1,11-Hexadecadiyne
• hexadeca-1,11-diyne
• 1,11-hexadecadiine
• 1,11-hexadecadiyn
• DTXSID8072405
• FT-0606043
• 1,1,1-Hexadecadiyne
• GRDDITZXHDRNNP-UHFFFAOYSA-N
• 71673-32-0
• DTXCID9047095

• MDL： MFCD00041693
• Inchi： 1S/C16H26/c1-3-5-7-9-11-13-15-16-14-12-10-8-6-4-2/h1H,4-9,11,13-16H2,2H3
• InChI Key： GRDDITZXHDRNNP-UHFFFAOYSA-N
• SMILES： C(CCCC#CCCCC)CCCCC#C
• BRN： 6134547

Computed Properties

• Exact Mass: 218.20300
• Monoisotopic Mass: 218.203
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.7

Experimental Properties

• Color/Form: Grayish yellow liquid.
• Density: 0.8±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 301.3±25.0 °C at 760 mmHg
• Flash Point: 131.2±17.3 °C
• Refractive Index: 1.4590
• PSA: 0.00000
• LogP: 4.93400
• Vapor Pressure: 0.0±0.3 mmHg at 25°C
• Solubility: It is miscible with water.

1,11-Hexadecadiyne Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Safety Term：S24/25
• TSCA：Yes